Cas no 949898-83-3 (1-(2-bromo-5-methoxyphenyl)-2-chloroethan-1-one)

• Product Name: 1-(2-bromo-5-methoxyphenyl)-2-chloroethan-1-one
• CAS No: 949898-83-3
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 5763028
• PubChem ID: 80146797
• Update Time: 2025-05-24

1-(2-bromo-5-methoxyphenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 949898-83-3
• AKOS018708370
• EN300-1898164
• 1-(2-bromo-5-methoxyphenyl)-2-chloroethanone
• 1-(2-bromo-5-methoxyphenyl)-2-chloroethan-1-one
• Ethanone, 1-(2-bromo-5-methoxyphenyl)-2-chloro-

• Inchi： 1S/C9H8BrClO2/c1-13-6-2-3-8(10)7(4-6)9(12)5-11/h2-4H,5H2,1H3
• InChI Key： GTNMMDSIBYGVAM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CCl)=O)OC

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 332.2±32.0 °C(Predicted)

Additional information on 1-(2-bromo-5-methoxyphenyl)-2-chloroethan-1-one

1-(2-Bromo-5-Methoxyphenyl)-2-Chloroethan-1-One: A Comprehensive Overview

1-(2-Bromo-5-Methoxyphenyl)-2-Chloroethan-1-One, with the CAS number 949898-83-3, is a complex organic compound that has garnered significant attention in the field of synthetic organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and a chlorinated ketone moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations.

The synthesis of 1-(2-Bromo-5-Methoxyphenyl)-2-Chloroethan-1-One involves a series of carefully designed reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has been extensively studied for its potential in drug discovery. The presence of the bromine and methoxy groups provides opportunities for bioisosteric replacements, enhancing the compound's pharmacokinetic properties. Recent studies have highlighted its role as a lead molecule in the development of kinase inhibitors, particularly targeting enzymes involved in cancer progression.

The chemical stability of 1-(2-Bromo-5-Methoxyphenyl)-2-Chloroethan-1-One has been a subject of interest, with researchers investigating its behavior under various reaction conditions. Its ability to undergo nucleophilic substitutions and electrophilic aromatic substitutions makes it a valuable intermediate in multi-step synthesis pathways. Moreover, the compound's reactivity has been leveraged in the construction of heterocyclic frameworks, which are crucial in medicinal chemistry.

From an environmental perspective, the handling and disposal of this compound require adherence to standard laboratory protocols to minimize ecological impact. Its low toxicity profile, as determined by recent bioassays, suggests that it poses minimal risks when used responsibly in research settings.

In conclusion, 1-(2-Bromo-5-Methoxyphenyl)-2-Chloroethan-1-One continues to be a focal point in organic synthesis and drug discovery. Its unique structure and reactivity offer vast possibilities for further exploration, making it an essential tool for chemists and pharmacologists alike.